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Compound of Interest

Compound Name: Monomethyl kolavate

Cat. No.: B020886 Get Quote

Essential Safety and Handling Guide for
Monomethyl Kolavate
This guide provides immediate safety, handling, and disposal information for Monomethyl
kolavate (CAS No. 24513-41-5), a diterpenoid compound used in laboratory research. The

information herein is intended for researchers, scientists, and drug development professionals.

It is crucial to supplement this guide with a comprehensive, substance-specific risk assessment

and to obtain the official Safety Data Sheet (SDS) from your supplier before commencing any

work.

Chemical and Physical Properties
Monomethyl kolavate is a research chemical identified as a Trypanosoma brucei

glyceraldehyde-3-phosphate dehydrogenase (TbGAPDH) inhibitor.[1][2] It is a powder at room

temperature and soluble in several organic solvents.[1]
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Property Value

CAS Number 24513-41-5

Molecular Formula C₂₁H₃₂O₄

Molecular Weight 348.48 g/mol

Appearance Powder

Solubility
Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, Acetone

Personal Protective Equipment (PPE)
Due to the absence of a publicly available, detailed Safety Data Sheet (SDS), a conservative

approach to PPE is recommended. The following table outlines the minimum required PPE for

handling Monomethyl kolavate in both powder and solution form.

PPE Category Powder Form Solution Form

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.

Chemical splash goggles. A

face shield is recommended

when handling larger

quantities (>100 mL).

Hand Protection

Nitrile gloves (double-gloving is

recommended). Change

gloves immediately if

contaminated.

Nitrile or other chemically

resistant gloves appropriate for

the solvent used. Consult a

glove compatibility chart.

Body Protection
A lab coat should be worn at

all times.

A chemically resistant lab coat

or apron should be worn over

a standard lab coat.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is recommended

when handling the powder

outside of a fume hood to

prevent inhalation.

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of solvent

vapors.
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Operational Plans: Handling and Storage
Handling:

Engineering Controls: All handling of Monomethyl kolavate, both in powder and solution

form, should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

Weighing: When weighing the powder, use an analytical balance within a fume hood or a

ventilated balance enclosure to minimize the risk of inhalation.

Solution Preparation: To prepare solutions, add the solvent to the pre-weighed Monomethyl
kolavate powder slowly and stir to dissolve. Avoid splashing.

General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Storage:

Store Monomethyl kolavate in a tightly sealed, light-resistant container in a cool, dry, and

well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Follow the manufacturer's specific storage temperature recommendations.

Disposal Plan
All waste containing Monomethyl kolavate, including empty containers, contaminated PPE,

and solutions, must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and pipette

tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste in a sealed, labeled, and chemically compatible

hazardous waste container. Do not mix with incompatible waste streams.
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Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.

Experimental Protocols: Chemical Spill Response
In the event of a chemical spill, follow the procedure outlined below.
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Immediate Actions

Spill Containment & Cleanup

Disposal & Reporting

Alert others in the area

Evacuate the immediate area if necessary

Don appropriate PPE

Contain the spill with absorbent material

Neutralize if applicable (consult SDS)

Clean the area with appropriate solvent

Collect waste in a labeled hazardous waste container

Dispose of waste via EHS

Report the spill to the lab supervisor and EHS

Procedure Complete

Spill Occurs

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill in the laboratory.
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This procedural guide is based on general laboratory safety principles and available

information on Monomethyl kolavate. It is imperative to obtain and review the official Safety

Data Sheet (SDS) from the supplier for comprehensive and specific safety information before

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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